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Compound of Interest

Compound Name: Bliretrigine

Cat. No.: B12422984

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bliretrigine, also known as suzetrigine (VX-548), is a potent and highly selective inhibitor of
the voltage-gated sodium channel NaV1.8.[1] This ion channel is predominantly expressed in
peripheral sensory neurons, including nociceptors, and plays a crucial role in the transmission
of pain signals.[2][3][4] The selective blockade of NaV1.8 by Bliretrigine offers a promising
therapeutic strategy for the management of acute and neuropathic pain, with a reduced risk of
central nervous system and cardiovascular side effects associated with non-selective sodium
channel blockers.[1][5]

These application notes provide detailed protocols for the preparation of Bliretrigine stock

solutions and their use in common in vitro assays to characterize its activity and mechanism of
action.

Chemical and Physical Properties

A clear understanding of Bliretrigine's properties is essential for accurate stock solution
preparation and experimental design.
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Property Value Reference

Molecular Formula C20H24N402 --INVALID-LINK--
Molecular Weight 352.43 g/mol --INVALID-LINK--
CAS Number 1233229-75-8 --INVALID-LINK--
Appearance White to off-white solid --INVALID-LINK--
Solubility E"\\AA?O: =50 mg/m (= 141.87 --INVALID-LINK--

-20°C for 3 years, 4°C for 2
Storage (Powder) --INVALID-LINK--
years

-80°C for 6 months, -20°C for 1
Storage (Solvent) " --INVALID-LINK--
mon

Preparation of Bliretrigine Stock Solutions

Proper preparation and storage of stock solutions are critical for obtaining reproducible
experimental results. It is recommended to use freshly opened, anhydrous DMSO to avoid
hygroscopic effects that can impact solubility.

High-Concentration DMSO Stock Solution (e.g., 50 mM)

This high-concentration stock is suitable for long-term storage and serial dilutions.
Materials:

» Bliretrigine powder

e Anhydrous Dimethyl Sulfoxide (DMSO)

« Sterile microcentrifuge tubes or vials

Protocol:

» Equilibrate the Bliretrigine vial to room temperature before opening.
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» Weigh the desired amount of Bliretrigine powder in a sterile microcentrifuge tube.

o Calculate the volume of DMSO required to achieve a 50 mM concentration using the
following formula: Volume (mL) = (Mass (mg) / 352.43 g/mol ) / 50 mM

e Add the calculated volume of DMSO to the Bliretrigine powder.

o Vortex thoroughly to ensure complete dissolution. Gentle warming or sonication can be used
to aid dissolution if precipitation is observed.

 Aliquot the stock solution into smaller, single-use volumes to minimize freeze-thaw cycles.

» Store the aliquots at -80°C for up to 6 months.

Intermediate Stock Solutions for Aqueous Buffers

For many cell-based assays, a high concentration of DMSO can be cytotoxic. Therefore, it is
often necessary to prepare intermediate dilutions in aqueous buffers containing surfactants or
co-solvents to maintain solubility.

Materials:

e 50 mM Bliretrigine in DMSO

 PEG300

o Tween-80

e Saline (0.9% NaCl) or other physiological buffer

» Sterile tubes

Protocol (for a 2.5 mg/mL intermediate stock):

e In a sterile tube, add 100 pL of the 50 mM Bliretrigine in DMSO stock solution.
e Add 400 pL of PEG300 and mix thoroughly.

e Add 50 pL of Tween-80 and mix until the solution is clear.
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e Add 450 pL of saline to bring the final volume to 1 mL. The final concentration of Bliretrigine
will be approximately 7.09 mM (2.5 mg/mL).

e This intermediate stock can be further diluted in cell culture medium or assay buffer to the
desired final working concentration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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